Cas no 1806506-71-7 (2-Bromo-6-(2-cyanoethyl)mandelic acid)

• Product Name: 2-Bromo-6-(2-cyanoethyl)mandelic acid
• CAS No: 1806506-71-7
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4941959
• Update Time: 2025-10-30

2-Bromo-6-(2-cyanoethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(2-cyanoethyl)mandelic acid

• Inchi： 1S/C11H10BrNO3/c12-8-5-1-3-7(4-2-6-13)9(8)10(14)11(15)16/h1,3,5,10,14H,2,4H2,(H,15,16)
• InChI Key： XWRZGZSOYSQBEG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CCC#N)=C1C(C(=O)O)O

Computed Properties

• Exact Mass: 282.984
• Monoisotopic Mass: 282.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.3

Additional information on 2-Bromo-6-(2-cyanoethyl)mandelic acid

Introduction to 2-Bromo-6-(2-cyanoethyl)mandelic acid (CAS No. 1806506-71-7)

2-Bromo-6-(2-cyanoethyl)mandelic acid, identified by the CAS registry number CAS No. 1806506-71-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid derived from amygdalin found in bitter almonds and apricot kernels. The introduction of the bromine atom at position 2 and the cyanoethyl group at position 6 in the mandelic acid backbone imparts unique chemical properties, making it a valuable molecule for various applications.

The structure of 2-Bromo-6-(2-cyanoethyl)mandelic acid consists of a benzene ring with hydroxyl, bromine, and cyanoethyl substituents. The hydroxyl group at position alpha to the carboxylic acid provides it with acidic properties, while the bromine and cyanoethyl groups introduce additional functionality. The cyano group (-CN) is known for its ability to participate in hydrogen bonding and can act as a good leaving group under certain conditions, making it useful in various synthetic transformations.

Recent studies have highlighted the potential of 2-Bromo-6-(2-cyanoethyl)mandelic acid in drug discovery and development. Its unique structure allows for the exploration of its biological activity, particularly in areas such as anti-inflammatory, antioxidant, and antimicrobial properties. Researchers have also investigated its role as a precursor for more complex molecules, leveraging its functional groups for further chemical modifications.

In terms of synthesis, 2-Bromo-6-(2-cyanoethyl)mandelic acid can be prepared through various routes, including nucleophilic substitution and coupling reactions. The presence of multiple reactive sites on the molecule makes it amenable to a wide range of synthetic strategies, enabling chemists to tailor its properties for specific applications.

The compound has also been studied for its potential in materials science, particularly in the development of novel polymers and coatings. The combination of hydroxyl and cyano groups provides opportunities for cross-linking and polymerization, leading to materials with enhanced mechanical and thermal properties.

Recent advancements in computational chemistry have allowed researchers to model the behavior of 2-Bromo-6-(2-cyanoethyl)mandelic acid at the molecular level, providing insights into its interactions with biological systems and its potential as a drug candidate. These studies have been instrumental in guiding experimental efforts and optimizing synthetic pathways.

In conclusion, 2-Bromo-6-(2-cyanoethyl)mandelic acid (CAS No. 1806506-71-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.